4-bromo-5,6,7,8-tetrahydronaphthalen-1-ol
Overview
Description
4-Bromo-5,6,7,8-tetrahydronaphthalen-1-ol is a chemical compound with the empirical formula C10H11BrO . It has a molecular weight of 227.10 .
Molecular Structure Analysis
The molecular structure of this compound consists of a tetrahydronaphthalen ring with a bromine atom attached at the 4th position and a hydroxyl group at the 1st position .Physical And Chemical Properties Analysis
This compound is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed .Scientific Research Applications
Environmental Presence and Toxicity
Brominated compounds, including 4-bromo-5,6,7,8-tetrahydronaphthalen-1-ol, are significant due to their use in various industrial applications, notably as flame retardants. Studies have highlighted the environmental concentrations and toxicology of such compounds, revealing their ubiquity in the environment and potential toxicological impacts. Notably, 2,4,6-Tribromophenol, a closely related brominated phenol, has been extensively studied for its environmental concentrations, toxicokinetics, and toxicodynamics. This compound is found in both abiotic and biotic environments, including humans, indicating widespread exposure and potential health implications (Koch & Sures, 2018).
Health Effects of Polybrominated Compounds
Research on polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) has shown that these compounds share similar toxicity profiles with their chlorinated counterparts, raising concerns about their health effects. Despite the limited data on human and wildlife exposure, the increase in the use of brominated flame retardants has heightened concerns over PBDDs/PBDFs due to potential increases in exposure (Birnbaum, Staskal, & Diliberto, 2003).
Novel Brominated Flame Retardants
A review on novel brominated flame retardants (NBFRs) discusses their occurrence in indoor air, dust, consumer goods, and food. It highlights the need for further research on their occurrence, environmental fate, and toxicity, pointing out significant knowledge gaps and the necessity for optimized analytical methods. Certain NBFRs, such as 2-ethylhexyl 2,3,4,5-tetrabromobenzoate (EH-TBB) and bis(2-ethylhexyl)tetrabromophthalate (BEH-TEBP), have been frequently detected in high concentrations, indicating their pervasive presence and potential health risks (Zuiderveen, Slootweg, & de Boer, 2020).
Environmental Fate and Toxicity of TBBPA
Tetrabromo-bis-phenol A (TBBPA) is another closely related compound that has garnered attention due to its widespread environmental contamination. It has been characterized as "Probably carcinogenic to humans" by the International Agency for Research on Cancer, highlighting the urgent need for detailed investigations to safeguard human health and the environment from its potentially harmful effects (Sharma et al., 2022).
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5,6,7,8-tetrahydronaphthalen-1-ol involves the bromination of tetralin followed by reduction of the resulting bromotetralin to yield the desired product.", "Starting Materials": [ "Tetralin", "Bromine", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Bromination of tetralin using bromine in the presence of sodium hydroxide to yield 4-bromo-tetralin", "Reduction of 4-bromo-tetralin using hydrogen gas and palladium on carbon catalyst to yield 4-bromo-5,6,7,8-tetrahydronaphthalene", "Conversion of 4-bromo-5,6,7,8-tetrahydronaphthalene to 4-bromo-5,6,7,8-tetrahydronaphthalen-1-ol using sodium hydroxide and hydrogen peroxide" ] } | |
CAS RN |
54899-73-9 |
Molecular Formula |
C10H11BrO |
Molecular Weight |
227.1 |
Purity |
95 |
Origin of Product |
United States |
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